Cas no 431070-21-2 (8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate)

• Product name: 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• CAS No: 431070-21-2
• MF: C₂₃H₁₅F₃N₂O₆
• MW: 472.370216608047
• CID: 6006989
• PubChem ID: 1320940

8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• 4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromene-7,8-diyl diacetate
• 4H-1-Benzopyran-4-one, 7,8-bis(acetyloxy)-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-
• F1067-0172
• AKOS003614625
• [8-acetyloxy-4-oxo-3-(1-phenylpyrazol-4-yl)-2-(trifluoromethyl)chromen-7-yl] Acetate
• 431070-21-2
• SCHEMBL8290689
• XCRONNHXEKOSSG-UHFFFAOYSA-N
• WAY-271039

• Inchi： 1S/C23H15F3N2O6/c1-12(29)32-17-9-8-16-19(31)18(14-10-27-28(11-14)15-6-4-3-5-7-15)22(23(24,25)26)34-20(16)21(17)33-13(2)30/h3-11H,1-2H3
• InChI Key： XCRONNHXEKOSSG-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(OC(C)=O)C(OC(C)=O)=CC=C2C(=O)C=1C1=CN(C2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 472.08822069g/mol
• Monoisotopic Mass: 472.08822069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.7Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 574.6±50.0 °C(Predicted)
• pka: -0.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate

Comprehensive Guide to 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 431070-21-2)

8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 431070-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This chromene derivative features a unique molecular structure, combining acetyloxy, phenylpyrazole, and trifluoromethyl groups, which contribute to its diverse applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its structural complexity and functional versatility.

The compound's CAS number 431070-21-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in scientific literature and regulatory documentation. With the growing demand for fluorinated compounds in medicinal chemistry, 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate stands out due to its trifluoromethyl group, which enhances metabolic stability and bioavailability—key factors in modern drug design. Its chromen-7-yl acetate backbone also makes it a candidate for studying anti-inflammatory and antioxidant properties, aligning with current trends in natural product-inspired drug development.

In material science, this compound's phenylpyrazole moiety offers intriguing possibilities for designing advanced organic electronic materials. The integration of trifluoromethyl groups is known to improve thermal stability and optoelectronic performance, making it relevant for applications in OLEDs and photovoltaic devices. As industries shift toward sustainable technologies, researchers are exploring how derivatives of CAS 431070-21-2 can contribute to energy-efficient solutions.

Synthetic routes to 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate often involve multi-step processes, including acetyl protection and pyrazole ring formation. Recent advancements in green chemistry have prompted investigations into catalytic methods to optimize yield and reduce waste. These efforts resonate with the broader scientific community's focus on environmentally friendly synthesis, addressing concerns about chemical manufacturing's ecological footprint.

The compound's solubility and stability profile are frequently discussed in analytical studies, particularly for HPLC and LC-MS applications. Its UV-active chromophore enables sensitive detection, making it valuable for analytical method development. Laboratories working with high-performance chromatography often reference CAS 431070-21-2 as a model compound for method validation, underscoring its utility beyond synthetic applications.

Market analysts note increasing patent activity around chromene-based molecules like 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate, reflecting its commercial potential. Pharmaceutical companies are particularly interested in its kinase inhibition properties, which could lead to therapeutics for chronic diseases. This aligns with global healthcare trends targeting precision medicine and personalized treatment options.

For researchers sourcing CAS 431070-21-2, quality control is paramount. Reputable suppliers provide detailed certificates of analysis, including purity verification via NMR and mass spectrometry. Storage recommendations typically emphasize protection from moisture and light to preserve the compound's integrity—a consideration critical for reproducible experimental results in both academic and industrial settings.

Future directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological profile. Computational chemists are employing molecular docking simulations to predict interactions with biological targets, accelerating the discovery of novel applications. As AI-driven drug discovery gains traction, datasets incorporating 431070-21-2 and its analogs are becoming valuable training resources for predictive algorithms.

In summary, 8-(acetyloxy)-4-oxo-3-(1-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-4H-chromen-7-yl acetate represents a compelling case study in interdisciplinary chemical research. From its synthetic challenges to its multifunctional applications, this compound continues to inspire innovation across scientific domains. Its evolving role in both life sciences and advanced materials ensures ongoing relevance in an increasingly specialized research landscape.